2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine

• IUPAC Name: 2-(3-fluorophenyl)-1-(4-fluorophenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C16H15F2NO2S/c17-13-6-8-15(9-7-13)22(20,21)19-10-2-5-16(19)12-3-1-4-14(18)11-12/h1,3-4,6-9,11,16H,2,5,10H2
• InChI Key: VTXLAFQIPKCSTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C3=CC(=CC=C3)F
• Molecular Formula: C16H15F2NO2S
• Molecular Weight: 323.4 g/mol

Description

2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine, also known as FFSP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has been used as a tool to study the role of certain neurotransmitter receptors in the brain. In materials science, 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has been explored for its potential use in the development of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine is not fully understood, but it is believed to act as a modulator of certain neurotransmitter receptors in the brain. Specifically, 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory formation, and drug addiction.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-tumor properties. 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine is relatively expensive and requires specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine, including the development of more efficient synthesis methods, the exploration of its potential applications in drug discovery and materials science, and the investigation of its mechanism of action and physiological effects in more detail. Additionally, 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine could be used as a starting point for the development of new compounds with improved properties and applications.

Synthesis Methods

2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine can be synthesized through a multistep process that involves the reaction of 3-fluoroaniline with 4-fluorobenzenesulfonyl chloride to form an intermediate product, which is then reacted with pyrrolidine to yield 2-(3-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]pyrrolidine. The synthesis method has been optimized to improve the yield and purity of the final product.